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Compound of Interest

Compound Name: N-Formyl tranexamic acid

cat. No.: B15293070

Technical Support Center: N-Formyl Tranexamic
Acid

Disclaimer: The following stability information is primarily based on studies conducted on the
parent compound, tranexamic acid (TXA). While N-Formyl tranexamic acid is expected to

have a generally similar stability profile, it is highly recommended that users perform their own
stability studies for their specific formulations and storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-Formyl tranexamic acid aqueous
solutions?

Based on the stability of tranexamic acid, agueous solutions of N-Formyl tranexamic acid are
expected to be stable at room temperature (around 22°C) and under refrigeration (4°C) for
extended periods when protected from light.[1][2] One study on tranexamic acid in 0.9%
sodium chloride solution showed that it maintained at least 98% of its initial potency for 90 days
at both room and refrigerated temperatures.[1] For long-term storage, refrigeration is generally
recommended. Avoid freezing N-Formyl tranexamic acid solutions in glass containers, as this
can cause the containers to crack.[2][3]

Q2: How does pH affect the stability of N-Formyl tranexamic acid in aqueous solutions?
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While specific data for N-Formyl tranexamic acid is not readily available, forced degradation
studies on tranexamic acid have shown it to be very stable under both acidic (0.1 N HCI) and
basic (0.1 N NaOH) conditions.[4] However, significant degradation of tranexamic acid has
been observed in the presence of strong oxidizing agents like 0.5% sodium hypochlorite
(Dakin's solution).[5][6] It is therefore advisable to avoid highly oxidative environments.

Q3: Is N-Formyl tranexamic acid sensitive to light?

Photolytic degradation has been identified as a significant degradation pathway for tranexamic
acid.[7] Therefore, it is crucial to protect aqueous solutions of N-Formyl tranexamic acid from
light during storage and handling to prevent potential degradation.

Q4: Can | mix N-Formyl tranexamic acid solutions with other substances?

Caution should be exercised when mixing N-Formyl tranexamic acid solutions with other
agents. Tranexamic acid has been shown to be incompatible with solutions containing
penicillin.[8] It is also known to degrade significantly in the presence of 0.5% sodium
hypochlorite.[5][6] However, it has been found to be stable when mixed with 0.1% chlorhexidine
gluconate, 10% povidone-iodine, and hydrogen peroxide solutions.[5][6] Compatibility studies
are always recommended before mixing N-Formyl tranexamic acid with other substances.

Troubleshooting Guides

Issue 1: Unexpected Degradation of N-Formyl Tranexamic Acid in Solution
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Potential Cause

Troubleshooting Step

Photodegradation

Store solutions in amber vials or protect them
from light. Minimize exposure to ambient light

during experiments.

Presence of Oxidizing Agents

Ensure all glassware is thoroughly cleaned and
that no residual oxidizing agents are present.
Avoid using solutions containing strong

oxidizers like sodium hypochlorite.

Incompatible Excipients

If formulating with other excipients, perform a
compatibility study to ensure they do not

promote degradation.

Incorrect pH

Although tranexamic acid is stable across a
range of pH values, extreme pH conditions
combined with other stressors could potentially
lead to degradation. Verify the pH of your

solution.

Issue 2: Precipitation Observed in N-Formyl Tranexamic Acid Solution

Potential Cause

Troubleshooting Step

Low Temperature Storage

If precipitation occurs upon removal from
refrigerated storage, allow the solution to
equilibrate to room temperature and gently

agitate to redissolve the precipitate.

Supersaturated Solution

Ensure that the concentration of N-Formyl
tranexamic acid does not exceed its solubility
limit in the chosen solvent at the storage

temperature.

Interaction with Container

In rare cases, interactions with the storage
container could lead to precipitation. Consider
using a different type of container material (e.g.,

switching from plastic to glass).
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Data Summary

Table 1: Expected Stability of N-Formyl Tranexamic Acid in Aqueous Solution Based on
Tranexamic Acid Data

Expected
Condition Container Duration Temperature  Potency Reference
Retention
Ethylene/prop
0.9% Sodium  ylene Room
) 90 days >98% [1]
Chloride copolymer Temperature
plastic
Ethylene/prop
0.9% Sodium  ylene )
) 90 days Refrigerated >98% [1]
Chloride copolymer
plastic
. Type 1
0.9% Sodium - Room
) borosilicate 180 days >92% [1119]
Chloride Temperature
glass
Water for Glass
o 12 weeks 4°C to 50°C Stable [2][3]
Injection ampoules

Table 2: Compatibility of Tranexamic Acid with Antiseptic Solutions (at room temperature)
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Mean
. . _ Percent of
Antiseptic Concentratio ] ) ) ]
_ Time Point Theoretical Conclusion Reference
Solution n ]
Concentratio
n
0.1%
Chlorhexidine  10.0 mg/mL 0 min 102.0% Stable [5]
Gluconate
10%
Povidone- 10.0 mg/mL 0 min 105.0% Stable [5]
lodine
3% Hydrogen .
i 10.0 mg/mL 0 min 103.9% Stable [5]
Peroxide
1.5%
Hydrogen 10.0 mg/mL 0 min 104.2% Stable [5]
Peroxide
0.5% Sodium —
) . Significant
Hypochlorite 10.0 mg/mL 0 min 14.3% ) [5]
) Degradation
(Dakin's)
0.5% Sodium o
) ) Significant
Hypochlorite 10.0 mg/mL 120 min 18.4% ) [5]
Degradation

(Dakin's)

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for the Analysis of Tranexamic Acid (Adaptable for
N-Formyl Tranexamic Acid)

This protocol is based on a validated method for tranexamic acid and may require optimization
for N-Formyl tranexamic acid.

1. Objective: To determine the concentration and assess the stability of tranexamic acid in a
solution over time and under various stress conditions.
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. Materials:

Tranexamic acid reference standard

High-purity water (HPLC grade)

Methanol (HPLC grade)

Phosphate buffer

Orthophosphoric acid

C18 column (e.g., Hypersil 250mm x 4.6mm, 5um)
HPLC system with UV detector

. Chromatographic Conditions:

Mobile Phase: Phosphate Buffer: Methanol (25:75 v/v), with pH adjusted to 3.5 using
Orthophosphoric acid.[7]

Flow Rate: 1 mL/min[7]

Column: C18 Hypersil (250mm x 4.6mm, 5um)[7]

Detection Wavelength: 215 nm([7]

Injection Volume: 20 pL

Column Temperature: Ambient

. Standard Solution Preparation:

Prepare a stock solution of tranexamic acid in the mobile phase at a concentration of 1
mg/mL.

Prepare a series of working standard solutions by diluting the stock solution with the mobile
phase to achieve concentrations ranging from 25-75 ug/mL.[7]

. Sample Preparation:

Dilute the test solution of tranexamic acid with the mobile phase to fall within the
concentration range of the standard curve.

. Forced Degradation Studies (as per ICH guidelines):

Acid Hydrolysis: Treat the sample solution with 0.1 N HCI at room temperature for 1 hour.
Neutralize with an equivalent amount of 0.1 N NaOH.[10]

Base Hydrolysis: Treat the sample solution with 0.1 N NaOH at room temperature for 1 hour.
Neutralize with an equivalent amount of 0.1 N HCI.[10]
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o Oxidative Degradation: Treat the sample solution with 3% hydrogen peroxide at room
temperature for a specified period.

o Thermal Degradation: Expose the solid drug or solution to heat (e.g., 60°C) for a specified
duration.

e Photolytic Degradation: Expose the sample solution to UV light (e.g., 254 nm) for a specified
duration.

7. Analysis:

« Inject the standard solutions to generate a calibration curve.

* Inject the prepared samples and forced degradation samples.

» Monitor for the appearance of new peaks and a decrease in the peak area of the parent
compound.

Visualizations

Hypothetical Degradation Pathway for N-Formyl Tranexamic Acid

N-Formyl Tranexamic Acid
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Click to download full resolution via product page

Caption: Hypothetical Degradation Pathways.
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Experimental Workflow for Stability Testing

Prepare N-Formyl Tranexamic Acid Solution

Aliquot into Different Storage Conditions
(e.g., Temp, Light Exposure)

Incubate Samples

Time Point 0 Analysis Time Point X Analysis
(HPLC, pH, Visual) (HPLC, pH, Visual)

Compare Results to Time Point O

Determine Degradation Rate and Shelf-life

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

